molecular formula C10H13ClOS B8684260 1-[(3-Chloropropyl)sulfanyl]-4-methoxybenzene CAS No. 19433-01-3

1-[(3-Chloropropyl)sulfanyl]-4-methoxybenzene

Cat. No.: B8684260
CAS No.: 19433-01-3
M. Wt: 216.73 g/mol
InChI Key: MEBHFEVVYCZYPM-UHFFFAOYSA-N
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Description

1-[(3-Chloropropyl)sulfanyl]-4-methoxybenzene is a useful research compound. Its molecular formula is C10H13ClOS and its molecular weight is 216.73 g/mol. The purity is usually 95%.
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Properties

CAS No.

19433-01-3

Molecular Formula

C10H13ClOS

Molecular Weight

216.73 g/mol

IUPAC Name

1-(3-chloropropylsulfanyl)-4-methoxybenzene

InChI

InChI=1S/C10H13ClOS/c1-12-9-3-5-10(6-4-9)13-8-2-7-11/h3-6H,2,7-8H2,1H3

InChI Key

MEBHFEVVYCZYPM-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)SCCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

With stirring at room temperature, 5.6 g (39.9 mmols) of 4-methoxythiophenol was added by small portions to 20 ml of a solution of 0.98 g (40.8 mmols) of sodium hydride in dimethylformamide. The solution was dropwise added to 40 ml of a solution of 6.3 g (40.0 mmols) of 1-bromo-3-chloropropane in dimethylformamide with stirring under ice cooling. The mixture was stirred under ice cooling for further an hour. After the reaction, an aqueous saturated sodium bicarbonate solution was added to the mixture followed by extraction of the solution with ethyl acetate 3 times. The ethyl acetate layer was dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure, and the residue was purified by silica gel column chromatography (eluent: chloroform) to afford 7.8 g (yield: 90%) of the title compound.
Quantity
5.6 g
Type
reactant
Reaction Step One
[Compound]
Name
solution
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
0.98 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
[Compound]
Name
solution
Quantity
40 mL
Type
reactant
Reaction Step Two
Quantity
6.3 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
90%

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